Cas no 22033-09-6 (3-bromobenzene-1-sulfonic acid)

• Product Name: 3-bromobenzene-1-sulfonic acid
• CAS No: 22033-09-6
• MF: C₆H₅BrO₃S
• MW: 237.071099996567
• MDL: MFCD18436351
• CID: 822213
• PubChem ID: 13086410
• Update Time: 2025-04-19

3-bromobenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromobenzenesulfonic acid
• 3-BROMO-BENZENESULFONIC ACID
• 3-Brom-benzolsulfonsaeure
• 3-Bromobenzolsulfonsaeure
• AGN-PC-00KTMC
• AK-52896
• ANW-69042
• Benzenesulfonic acid, 3-bromo-
• Brombenzol-3-sulfonsaeure
• CTK0J6835
• m-Brombenzolsulfonsaeure
• m-Bromobenzenesulfonic acid
• 3-bromobenzene-1-sulfonic acid
• Benzenesulfonic acid
• DA-17220
• E78453
• AKOS015940091
• QDWTXRWOKORYQH-UHFFFAOYSA-N
• 3-bromobenzenesulfonicacid
• SCHEMBL711206
• DTXSID70517711
• BS-52846
• 22033-09-6
• CS-0197027
• EN300-245879

• MDL： MFCD18436351
• Inchi： 1S/C6H5BrO3S/c7-5-2-1-3-6(4-5)11(8,9)10/h1-4H,(H,8,9,10)
• InChI Key： QDWTXRWOKORYQH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)S(=O)(=O)O

Computed Properties

• Exact Mass: 235.91425
• Monoisotopic Mass: 235.91428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.846
• PSA: 54.37

3-bromobenzene-1-sulfonic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives